20 beta-dihydroprogesterone
20 beta-dihydroprogesterone
20-hydroxypregn-4-en-3-one is a C21-steroid that is pregnane which contains a double bond between positions 4 and 5 and is substituted by an oxo group at position 3 and a hydroxy group at position 20. It is a C21-steroid, a 3-oxo-Delta(4) steroid and a 20-hydroxy steroid. It derives from a hydride of a pregnane.
Brand Name:
Vulcanchem
CAS No.:
15114-79-1
VCID:
VC0088872
InChI:
InChI=1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h12-13,16-19,22H,4-11H2,1-3H3/t13?,16-,17+,18-,19-,20-,21+/m0/s1
SMILES:
CC(C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O
Molecular Formula:
C21H32O2
Molecular Weight:
316.5 g/mol
20 beta-dihydroprogesterone
CAS No.: 15114-79-1
Main Products
VCID: VC0088872
Molecular Formula: C21H32O2
Molecular Weight: 316.5 g/mol
| CAS No. | 15114-79-1 |
|---|---|
| Product Name | 20 beta-dihydroprogesterone |
| Molecular Formula | C21H32O2 |
| Molecular Weight | 316.5 g/mol |
| IUPAC Name | (8S,9S,10R,13S,14S,17S)-17-(1-hydroxyethyl)-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h12-13,16-19,22H,4-11H2,1-3H3/t13?,16-,17+,18-,19-,20-,21+/m0/s1 |
| Standard InChIKey | RWBRUCCWZPSBFC-HWSYHKBZSA-N |
| Isomeric SMILES | CC([C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)O |
| SMILES | CC(C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O |
| Canonical SMILES | CC(C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O |
| Description | 20-hydroxypregn-4-en-3-one is a C21-steroid that is pregnane which contains a double bond between positions 4 and 5 and is substituted by an oxo group at position 3 and a hydroxy group at position 20. It is a C21-steroid, a 3-oxo-Delta(4) steroid and a 20-hydroxy steroid. It derives from a hydride of a pregnane. |
| Synonyms | 20 beta-dihydroprogesterone 20 beta-dihydroprogesterone, (20R)-isomer 20 beta-hydroxypregn-4-en-3-one |
| PubChem Compound | 161109 |
| Last Modified | Nov 11 2021 |
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